Cas no 2228749-19-5 (5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine)

5-5-Fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is a fluorinated heterocyclic compound featuring a 1,2-oxazole core substituted with an amine group at the 4-position and a 5-fluoro-2-(trifluoromethyl)phenyl moiety at the 5-position. The presence of fluorine and trifluoromethyl groups enhances its electron-withdrawing properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. Its structural features contribute to improved metabolic stability and binding affinity in target interactions. The compound is particularly useful in the synthesis of bioactive molecules, including potential pharmaceuticals and crop protection agents. High purity and well-defined reactivity further underscore its utility in precision chemical applications.
5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine structure
2228749-19-5 structure
Product Name:5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
CAS No:2228749-19-5
MF:C10H6F4N2O
MW:246.161056041718
CID:5868237
PubChem ID:165678304
Update Time:2025-10-18

5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine
    • EN300-1946854
    • 2228749-19-5
    • 5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
    • Inchi: 1S/C10H6F4N2O/c11-5-1-2-7(10(12,13)14)6(3-5)9-8(15)4-16-17-9/h1-4H,15H2
    • InChI Key: CJEQOSJQJHZPHI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1C1=C(C=NO1)N)F)(F)F

Computed Properties

  • Exact Mass: 246.04162547g/mol
  • Monoisotopic Mass: 246.04162547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52Ų

5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1946854-0.05g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
0.05g
$1152.0 2023-09-17
Enamine
EN300-1946854-0.1g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
0.1g
$1207.0 2023-09-17
Enamine
EN300-1946854-0.25g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
0.25g
$1262.0 2023-09-17
Enamine
EN300-1946854-0.5g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
0.5g
$1316.0 2023-09-17
Enamine
EN300-1946854-1.0g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
1g
$1371.0 2023-06-01
Enamine
EN300-1946854-2.5g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
2.5g
$2688.0 2023-09-17
Enamine
EN300-1946854-5.0g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
5g
$3977.0 2023-06-01
Enamine
EN300-1946854-10.0g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
10g
$5897.0 2023-06-01
Enamine
EN300-1946854-1g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
1g
$1371.0 2023-09-17
Enamine
EN300-1946854-5g
5-[5-fluoro-2-(trifluoromethyl)phenyl]-1,2-oxazol-4-amine
2228749-19-5
5g
$3977.0 2023-09-17

Additional information on 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine

Introduction to 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228749-19-5)

The compound 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228749-19-5) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic amine derivative combines a fluoro-substituted phenyl ring with an oxazole core, creating a structure that exhibits remarkable potential in drug discovery and therapeutic applications.

Structurally, the presence of both fluoro and trifluoromethyl groups on the aromatic ring introduces unique electronic and steric properties, which are highly valued in medicinal chemistry. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's pharmacokinetic profile. Meanwhile, the trifluoromethyl group contributes to lipophilicity and resistance to enzymatic degradation, making it an attractive feature for drug candidates targeting various biological pathways.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. The oxazole ring in this compound serves as a privileged scaffold, capable of interacting with multiple biological targets. Specifically, studies have shown that oxazole-containing molecules exhibit promising properties in antimicrobial, anti-inflammatory, and anticancer applications. The amine functionality at the 4-position of the oxazole ring further expands the compound's potential by allowing for further derivatization and optimization.

One of the most compelling aspects of 5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine is its potential as a lead compound for small-molecule drug development. Its unique structural features make it a versatile platform for exploring new therapeutic strategies. For instance, recent research has highlighted its inhibitory activity against certain kinases and enzymes implicated in chronic diseases. By leveraging computational modeling and high-throughput screening techniques, researchers have identified derivatives of this compound that show enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic approaches not only demonstrate the compound's feasibility but also highlight the growing sophistication of modern pharmaceutical synthesis.

From a pharmacological perspective, the combination of fluoro, trifluoromethyl, and oxazole moieties in this molecule suggests multiple mechanisms of action. Preliminary studies indicate that it may interfere with key signaling pathways by binding to specific protein targets. This dual-targeting capability is particularly advantageous in developing drugs that require synergistic effects or reduced side effects compared to single-target inhibitors.

The compound's potential extends beyond its primary biological activities. Its structural motifs are reminiscent of established drug molecules, suggesting that it could serve as a template for generating novel analogs with improved pharmacological profiles. Furthermore, its stability under various conditions makes it suitable for formulation into diverse dosage forms, including oral tablets and injectable solutions.

In conclusion,5-5-fluoro-2-(trifluoromethyl)phenyl-1,2-oxazol-4-amine (CAS No. 2228749-19-5) is a structurally intriguing and biologically promising compound with significant implications for pharmaceutical research. Its unique combination of functional groups positions it as a valuable asset in the quest for new therapeutics targeting complex diseases. As research continues to uncover its full potential, this molecule is poised to play a crucial role in advancing drug discovery efforts worldwide.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.